Cas no 402-63-1 (1-(3-fluorophenyl)ethanol)

• Product Name: 1-(3-fluorophenyl)ethanol
• CAS No: 402-63-1
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD00014402
• CID: 37273
• PubChem ID: 95348
• Update Time: 2025-05-23

1-(3-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)ethanol
• 3-fluorophenyl methyl carbinol
• 3-Fluoro-alpha-methylbenzyl alcohol~3-Fluorophenyl methyl carbinol
• (+/-)-1-(3-fluorophenyl)ethanol
• (+/-)-1-(m-fluorophenyl)ethanol
• (RS)-1-(3-fluorophenyl)ethanool
• 1-(3-FLUOROPHENYL)ETHAN-1-OL
• 3-fluorophenylethan-1-ol
• A-METHYL-3-FLUOROBENZYL ALCOHOL
• Einecs 206-950-4
• m-Fluorophenylmethylcarbinol
• 1-(3-fluoro-phenyl)-ethanol
• NSC2996
• DTXSID80942055
• 402-63-1
• NSC-2996
• 20044-46-6
• 3-Fluorophenylmethylcarbinol
• NSC 2996
• SB45968
• EN300-53727
• CS-0154113
• A856538
• SY008099
• SCHEMBL14088061
• AKOS000249220
• 3-Fluoro-alpha-methylbenzyl alcohol
• Benzenemethanol, 3-fluoro-.alpha.-methyl-
• Z335245218
• MFCD00014402
• 1-(3-Fluorophenyl)ethanol #
• m-Fluoro-.alpha.-methylbenzyl alcohol
• SB44919
• FT-0605628
• MFCD03092995
• FT-0605112
• NS00043749
• SY173368
• FT-0605282
• FS-4147
• SCHEMBL508016
• W-106367
• AKOS016050382
• S-MF-PEL
• DB-049557
• 1-(3-Fluorophenyl)ethan-1-ol;

• MDL： MFCD00014402
• Inchi： 1S/C8H9FO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,1H3
• InChI Key： YESOPGLEIJQAEF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C)O
• BRN： 1932847

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1,21 g/cm3
• Boiling Point: 121°C 45mm
• Flash Point: 93°C
• Refractive Index: 1.505
• PSA: 20.23000
• LogP: 1.87900
• Solubility: Not available

1-(3-fluorophenyl)ethanol Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)ethanol

Comprehensive Overview of 1-(3-Fluorophenyl)ethanol (CAS No. 402-63-1): Properties, Applications, and Industry Insights

1-(3-Fluorophenyl)ethanol (CAS No. 402-63-1), a fluorinated aromatic alcohol, is a versatile intermediate in organic synthesis and pharmaceutical manufacturing. Its molecular structure, featuring a fluorine substituent on the phenyl ring, enhances its reactivity and utility in cross-coupling reactions, chiral synthesis, and drug development. This compound is increasingly relevant in modern chemistry due to its role in producing high-value pharmaceutical intermediates and agrochemicals, aligning with trends in sustainable and precision chemistry.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 1-(3-fluorophenyl)ethanol as a key building block. Researchers frequently search for "fluorophenyl ethanol synthesis" or "CAS 402-63-1 applications," reflecting its importance in developing kinase inhibitors and central nervous system (CNS) drugs. Its chiral center also makes it valuable for asymmetric catalysis, a hot topic in green chemistry initiatives. Recent studies highlight its use in biocatalysis and enzyme-mediated reductions, addressing industry demands for eco-friendly synthetic routes.

From a technical perspective, 1-(3-fluorophenyl)ethanol exhibits a melting point of 25–28°C and a boiling point of 220–222°C, with solubility in common organic solvents like ethanol and dichloromethane. These properties facilitate its integration into multi-step synthesis workflows. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP) standards. The compound’s FT-IR spectrum typically shows characteristic O-H and C-F stretches at 3400 cm⁻¹ and 1220 cm⁻¹, respectively.

Innovations in flow chemistry and continuous processing have further amplified the relevance of CAS 402-63-1. Companies optimizing "scalable fluorophenyl ethanol production" seek to reduce batch variability and improve cost-efficiency. Additionally, its derivatives are explored in material science, particularly in liquid crystal and polymer modifier applications, responding to trends in advanced material design.

Regulatory and safety profiles of 1-(3-fluorophenyl)ethanol are well-documented, with handling requiring standard laboratory precautions. While not classified as hazardous under major chemical inventories, proper ventilation and personal protective equipment (PPE) are recommended during use. Environmental assessments emphasize its low bioaccumulation potential, aligning with REACH and EPA guidelines for sustainable chemical use.

In conclusion, 1-(3-fluorophenyl)ethanol (CAS No. 402-63-1) bridges gaps between academic research and industrial applications, driven by its structural uniqueness and adaptability. As the pharmaceutical and material science sectors evolve, this compound will remain pivotal in addressing challenges like stereoselective synthesis and green chemistry—topics dominating contemporary scientific discourse.